Cas no 143157-22-6 (2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate)

• Product Name: 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate
• CAS No: 143157-22-6
• Molecular Formula: C₁₉H₁₆O₆F₂
• Molecular Weight: 378.32354
• CID: 64752
• PubChem ID: 11760620

2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate Properties

Names and Identifiers

• 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-alpha-D-erythro-pentofuranose 3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate
• 2-DEOXY-2,2-DIFLUORO-D-RIBOFURANOSE-3,5-DI BENZOATE-1-METHANE SULFONATE
• ((2R,3R)-3-(benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate
• 2-deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoate(T7)
• 2-deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoates
• 3,5-Di-O-benzoyl-2,2-difluoro-2-deoxyribose
• 3,5-Di-O-benzoyl-2-deoxy-2,2-difluoro-D-ribofuranose
• a-D-erythro-Pentofuranose,2-deoxy-2,2-difluoro-,3,5-dibenzoate
• 1173824-58-2
• (2R,3R)-2-((benzoyloxy)methyl)-4,4-difluoro-5-hydroxyoxolan-3-yl benzoate
• 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-di benzoate
• AMY38960
• 143157-22-6
• C19H16F2O6
• BS-49631
• C90219
• 2-deoxy-2,2-difluoro-D-erythro-Pentofuranose-3,5-dibenzoate
• CS-0441822
• SCHEMBL1030464
• [(2R,3R)-3-benzoyloxy-4,4-difluoro-5-hydroxyoxolan-2-yl]methyl benzoate
• AKOS015911107
• [(2R,3R)-3-(BENZOYLOXY)-4,4-DIFLUORO-5-HYDROXYOXOLAN-2-YL]METHYL BENZOATE
• (2R,3R)-2-[(benzoyloxy)methyl]-4,4-difluoro-5-hydroxyoxolan-3-yl benzoate
• AKOS005259594
• D-erythro-Pentofuranose, 2-deoxy-2,2-difluoro-, 3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-d-erythropentofuranose 3,5-dibenzoate

• InChIKey： PRZDMMRKPZAYHW-QOYAAKSSSA-N
• Inchi： 1S/C19H16F2O6/c20-19(21)15(27-17(23)13-9-5-2-6-10-13)14(26-18(19)24)11-25-16(22)12-7-3-1-4-8-12/h1-10,14-15,18,24H,11H2/t14-,15-,18?/m1/s1
• SMILES： O=C(OC[C@@H]1[C@@H](OC(C2=CC=CC=C2)=O)C(F)(F)C(O)O1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 378.091495g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 378.091495g/mol
• Monoisotopic Mass: 378.091495g/mol
• Topological Polar Surface Area: 82.1Ų
• Heavy Atom Count: 27
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.42150
• PSA: 82.06000
• Refractive Index: 1.579
• Boiling Point: 495.925°C at 760 mmHg
• Flash Point: 253.726°C
• Density: 1.41